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Compound of Interest

Compound Name: Methyl 2-amino-5-chlorobenzoate

Cat. No.: B046927 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties, with a

specific focus on the boiling point, and a detailed experimental protocol for the synthesis of

methyl 2-amino-5-chlorobenzoate (CAS No: 5202-89-1). This compound serves as a

valuable intermediate in the pharmaceutical and pesticide industries.[1]

Physicochemical Data
The quantitative properties of methyl 2-amino-5-chlorobenzoate are summarized in the table

below for easy reference and comparison.
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Property Value Notes

Boiling Point 168-170 °C at 22 mmHg[1][2]

Melting Point 66-68 °C (lit.)[1][2]

Molecular Formula C₈H₈ClNO₂ [2][3][4]

Molecular Weight 185.61 g/mol [3][4]

Density 1.311 g/cm³ [2]

Flash Point 131.5 °C [2]

Refractive Index 1.58 [2]

Appearance
White to Orange to Green

powder to crystal
[3][5]

Experimental Protocols
A detailed methodology for the synthesis of methyl 2-amino-5-chlorobenzoate is provided

below, as adapted from literature.[6]

Synthesis of 2-amino-5-chlorobenzoic acid
(Intermediate)

Reaction Setup: Dissolve 10 g (66 mmol) of 2-aminobenzoic acid in 40 mL of

dimethylformamide (DMF).

Halogenation: Add N-halosuccinimide (66 mmol) to the solution.

Heating: Heat the reaction mixture at 100 °C for 40 minutes.

Precipitation: Cool the mixture to room temperature and let it stand overnight. Slowly pour

the mixture into 150 mL of ice-water to precipitate a white solid.

Filtration and Washing: Filter the solid and wash it three times with 50 mL of water.

Extraction: Take up the solid in 600 mL of ethyl acetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chembk.com/en/chem/methyl%202-amino-5-chlorobenzoate
https://wap.guidechem.com/dictionary/en/5202-89-1.html
https://www.chembk.com/en/chem/methyl%202-amino-5-chlorobenzoate
https://wap.guidechem.com/dictionary/en/5202-89-1.html
https://wap.guidechem.com/dictionary/en/5202-89-1.html
https://cymitquimica.com/products/3B-M1877/methyl-2-amino-5-chlorobenzoate/
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-amino-5-chlorobenzoate
https://cymitquimica.com/products/3B-M1877/methyl-2-amino-5-chlorobenzoate/
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-amino-5-chlorobenzoate
https://wap.guidechem.com/dictionary/en/5202-89-1.html
https://wap.guidechem.com/dictionary/en/5202-89-1.html
https://wap.guidechem.com/dictionary/en/5202-89-1.html
https://cymitquimica.com/products/3B-M1877/methyl-2-amino-5-chlorobenzoate/
https://www.tcichemicals.com/IN/en/p/M1877
https://www.benchchem.com/product/b046927?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3009038/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drying and Evaporation: Dry the ethyl acetate solution over magnesium sulfate and then

evaporate it under reduced pressure.

Final Wash: Wash the residual solid three times with 30 mL of ether to afford the

intermediate, 2-amino-5-chlorobenzoic acid.

Synthesis of Methyl 2-amino-5-chlorobenzoate
Esterification Setup: To a 60 mL alcohol solution containing 20 mmol of the 2-amino-5-

chlorobenzoic acid intermediate, add thionyl chloride (60 mmol).

Reflux: Reflux the resulting suspension overnight.

Solvent Removal: Evaporate the solvent.

Work-up: Add ethyl acetate to the residue and wash it with a 10% NaOH solution.

Final Steps: Dry, filter, and evaporate the solution to afford the final product, methyl 2-
amino-5-chlorobenzoate.

Another documented method involves the chlorination of methyl anthranilate using sodium

hypochlorite and glacial acetic acid in a mixed solvent system at temperatures below -5°C.[7]

Synthesis Workflow Visualization
The following diagram illustrates the key steps in the synthesis of methyl 2-amino-5-
chlorobenzoate from 2-aminobenzoic acid.
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Intermediate Synthesis: 2-amino-5-chlorobenzoic acid

Final Product Synthesis: Methyl 2-amino-5-chlorobenzoate
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Caption: Workflow for the synthesis of methyl 2-amino-5-chlorobenzoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b046927?utm_src=pdf-body-img
https://www.benchchem.com/product/b046927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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